(1R,2S)-Methyl 1-((tert-butoxycarbonyl)amino)-2-vinylcyclopropanecarboxylate
Cat. No. B066072
Key on ui cas rn:
159622-09-0
M. Wt: 241.28 g/mol
InChI Key: MMSKTMKTGVHMAV-PRHODGIISA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:1][O:2][C:3](=[O:4])[C:5]1([NH:10][C:11]([O:12][C:13]([CH3:14])([CH3:15])[CH3:16])=[O:17])[CH:6]([CH:8]=[CH2:9])[CH2:7]1.[ClH:18].[O:19]1[CH2:20][CH2:21][O:22][CH2:23][CH2:24]1>>[CH3:1][O:2][C:3](=[O:4])[C:5]1([NH2:10])[CH:6]([CH:8]=[CH2:9])[CH2:7]1.[ClH:18]
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Inputs
Step One
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C=CC1CC1(NC(=O)OC(C)(C)C)C(=O)OC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1COCCO1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C=CC1CC1(N)C(=O)OC
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[CH3:1][O:2][C:3](=[O:4])[C:5]1([NH:10][C:11]([O:12][C:13]([CH3:14])([CH3:15])[CH3:16])=[O:17])[CH:6]([CH:8]=[CH2:9])[CH2:7]1.[ClH:18].[O:19]1[CH2:20][CH2:21][O:22][CH2:23][CH2:24]1>>[CH3:1][O:2][C:3](=[O:4])[C:5]1([NH2:10])[CH:6]([CH:8]=[CH2:9])[CH2:7]1.[ClH:18]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C=CC1CC1(NC(=O)OC(C)(C)C)C(=O)OC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1COCCO1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C=CC1CC1(N)C(=O)OC
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
